1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-(o-tolyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-[(4-fluorophenyl)methoxy]-1-[(4-fluorophenyl)methyl]-N-(2-methylphenyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C25H21F2N3O2/c1-17-4-2-3-5-23(17)28-24(31)22-15-30(14-18-6-10-20(26)11-7-18)29-25(22)32-16-19-8-12-21(27)13-9-19/h2-13,15H,14,16H2,1H3,(H,28,31)
• InChI Key: ZPDSRRFVAHETQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CN(N=C2OCC3=CC=C(C=C3)F)CC4=CC=C(C=C4)F
• Molecular Formula: C25H21F2N3O2
• Molecular Weight: 433.4 g/mol

Description

1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-(o-tolyl)-1H-pyrazole-4-carboxamide, also known as Compound A, is a novel small molecule that has gained significant attention in the field of drug discovery due to its potential therapeutic applications. Compound A is a pyrazole-based compound that has shown promising results in various preclinical studies.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines involves reactions with various primary and secondary amines, forming amides of 5-(fluorobenzoylamino)-1-phenyl-1H-pyrazole-4-carboxylic acid. These processes result in the formation of substituted 5-aryl-6-aryl-1-phenyl-1,5-dihydropyrazolo-[3,4-d]pyrimidine-4-ones (Eleev, Kutkin, & Zhidkov, 2015).

Structural Analysis

• Studies have been conducted on the structural aspects of similar compounds, revealing the conformation of central pyrazole rings and how various substituents influence these structures. For example, analysis of compounds like 5-(4-Fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide shows how the fluorobenzene ring and other substituents arrange themselves around the pyrazole ring (Abdel-Wahab et al., 2013).

Pharmaceutical Research

• In the realm of pharmaceutical research, there's a focus on synthesizing and evaluating the cytotoxicity of pyrazole and pyrazolo[1,5-a]pyrimidine derivatives. These compounds have been tested for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating their potential in cancer therapy (Hassan, Hafez, & Osman, 2014).

Antituberculosis Activity

• Pyrazole-based compounds have been investigated for their activity against Mycobacterium tuberculosis. For instance, ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate showed promising activity in various assays, highlighting the potential of such compounds in treating tuberculosis (Jeankumar et al., 2013).

Other Applications

• Further applications of these compounds can be seen in their use as building blocks in medicinal chemistry, particularly for synthesizing fluorinated pyrazoles with additional functional groups, which can be utilized for further functionalization in pharmaceutical research (Surmont et al., 2011).